N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide

• IUPAC Name: N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide
• InChI: InChI=1S/C13H16N2O2S/c1-3-15(4-2)13(17)9-5-6-11-10(7-9)14-12(16)8-18-11/h5-7H,3-4,8H2,1-2H3,(H,14,16)
• InChI Key: PPMKKLRPHNDRKM-UHFFFAOYSA-N
• Canonical SMILES: CCN(CC)C(=O)C1=CC2=C(C=C1)SCC(=O)N2
• Molecular Formula: C13H16N2O2S
• Molecular Weight: 264.35 g/mol

Description

N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide, also known as SKF-38393, is a synthetic compound that has been extensively studied for its potential applications in various scientific fields. This compound belongs to the class of benzothiazine derivatives and has been shown to have a wide range of biochemical and physiological effects.

Scientific Research Applications

N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide has been extensively studied for its potential applications in various scientific fields. It has been shown to have neuroprotective effects and has been investigated for its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. It has also been shown to have antipsychotic and antidepressant effects and has been investigated for its potential use in the treatment of psychiatric disorders such as schizophrenia and depression.

Mechanism of Action

The mechanism of action of N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide is not fully understood, but it is believed to act as a dopamine receptor agonist. It has been shown to have a high affinity for the D1 dopamine receptor and has been used as a tool compound to study the function of this receptor. It has also been shown to have effects on other neurotransmitter systems, including the serotonin and norepinephrine systems.
Biochemical and Physiological Effects
N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide has been shown to have a wide range of biochemical and physiological effects. It has been shown to increase dopamine release in the striatum and prefrontal cortex, which may contribute to its neuroprotective and antipsychotic effects. It has also been shown to increase the expression of brain-derived neurotrophic factor (BDNF), which is involved in the growth and survival of neurons. Additionally, it has been shown to increase the activity of the antioxidant enzyme superoxide dismutase (SOD), which may contribute to its neuroprotective effects.

Advantages and Limitations for Lab Experiments

One advantage of using N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide in lab experiments is its high potency and selectivity for the D1 dopamine receptor. This makes it a useful tool compound for studying the function of this receptor. Additionally, its neuroprotective and antidepressant effects make it a promising candidate for drug development. However, one limitation of using N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide is its potential for off-target effects on other neurotransmitter systems, which may complicate the interpretation of experimental results.

Future Directions

There are several future directions for research on N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide. One area of interest is its potential use in the treatment of neurodegenerative diseases such as Parkinson's and Alzheimer's disease. Further studies are needed to determine the optimal dosage and administration route for these applications. Another area of interest is its potential use in the treatment of psychiatric disorders such as schizophrenia and depression. Further studies are needed to determine the mechanism of action and potential side effects of N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide in these contexts. Additionally, further studies are needed to explore the potential use of N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide as a tool compound for studying the function of the D1 dopamine receptor and other neurotransmitter systems.

Synthesis Methods

The synthesis of N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide involves the reaction of 2-aminobenzothiazole with diethyl oxalate in the presence of a base such as sodium hydride. The resulting product is then treated with acetic anhydride to obtain the final compound. The synthesis of N,N-diethyl-3-oxo-4H-1,4-benzothiazine-6-carboxamide has been optimized to produce high yields and purity, and it has been used as a starting material for the synthesis of other benzothiazine derivatives.